Dimethyl threo-2-bromo-3-fluorosuccinate

• CAS: 36875-34-0

Core Science & Biosynthesis

Dimethyl threo-2-Bromo-3-fluorosuccinate: Mechanism of Formation and Synthetic Methodologies

Executive Summary

Dimethyl threo-2-bromo-3-fluorosuccinate (CAS 36875-34-0) is a critical vicinal halofluoro building block utilized in the synthesis of advanced fluorinated therapeutics and agrochemicals. The introduction of a fluorine atom adjacent to a bromine atom provides a unique steric and electronic profile, highly valued in rational drug design for modulating lipophilicity and metabolic stability. This technical guide elucidates the stereospecific mechanism of its formation, detailing the required starting materials, the causality of the anti-addition pathway, and field-proven experimental protocols for its synthesis.

Mechanistic Grounding: The Stereoselective Pathway

The formation of dimethyl threo-2-bromo-3-fluorosuccinate is governed by the fundamental principles of electrophilic halofluorination. The absolute requirement for the threo relative configuration strictly dictates the choice of the starting alkene .

2.1. Stereochemical Causality: The cis-to-threo Conversion To achieve the threo diastereomer, the synthesis must begin with dimethyl maleate , the cis-isomer of the butenedioate diester. The reaction proceeds via a strict anti-addition mechanism:

• Electrophilic Activation: An electrophilic bromine source, typically N-bromosuccinimide (NBS), attacks the π -bond of dimethyl maleate. This forms a rigid, cyclic bromonium ion intermediate. Because the starting material is cis, the two methyl ester groups are positioned on the same face (syn) of the three-membered bromonium ring.

• Nucleophilic Ring Opening: A fluoride ion (derived from a complex such as Et 3​ N·3HF or DMPU/HF) attacks the bromonium ion from the opposite face . This S N​ 2-like trajectory results in the inversion of stereochemistry at the attacked carbon.

• Product Configuration: The anti-addition of Br and F across the cis-alkene yields a racemic mixture of (2R,3R) and (2S,3S) enantiomers, which collectively define the threo configuration. Conversely, utilizing dimethyl fumarate (trans-alkene) would erroneously yield the erythro configuration .

Fig 1: Stereoselective mechanism of threo-2-bromo-3-fluorosuccinate formation via anti-addition.

Critical Reagent Selection & System Validation

The success of the bromofluorination relies heavily on the choice of the nucleophilic fluoride source, as naked fluoride is poorly soluble and highly basic, often leading to elimination side-reactions rather than the desired addition.

3.1. Fluoride Source Evaluation Historically, Olah's reagent (Pyridine·HF) was utilized; however, its high acidity can catalyze the unwanted hydrolysis of the methyl esters. Triethylamine trihydrofluoride (Et 3​ N·3HF, TREAT-HF) is a standard alternative, offering a less acidic environment. More recently, the DMPU/HF complex has emerged as a superior reagent . DMPU (1,3-dimethyl-3,4,5,6-tetrahydro-2-pyrimidinone) is non-nucleophilic and weakly basic, preventing ester cleavage while maintaining high fluoride nucleophilicity.

Table 1: Comparison of Fluorinating Reagents for Vicinal Bromofluorination

Reagent System	Acidity / Basicity	Handling & Safety Profile	Typical Yield	Stereospecificity
NBS + Pyridine·HF	Highly Acidic	Glass-etching, requires Teflon	60–75%	Strict anti-addition
NBS + Et 3​ N·3HF	Weakly Acidic	Corrosive, standard PPE	70–85%	Strict anti-addition
NBS + DMPU/HF	Weakly Basic	Safer handling, non-nucleophilic	66–89%	Strict anti-addition

3.2. Self-Validating Reaction Parameters To ensure a self-validating protocol, the reaction is designed with built-in checkpoints:

• Anhydrous Conditions: Water is a potent competing nucleophile. The formation of a bromohydrin byproduct immediately indicates moisture contamination. Utilizing rigorously dried CH 2​ Cl 2​ validates the integrity of the fluoride attack.

• NMR Validation: The crude product must be analyzed via 1 H and 19 F NMR. The threo diastereomer exhibits a specific 3JH-H​ and 3JH-F​ coupling constant distinct from the erythro isomer, allowing immediate verification of the starting material's geometric purity.

Step-by-Step Experimental Methodology

The following protocol details the synthesis of dimethyl threo-2-bromo-3-fluorosuccinate using the optimized NBS and Et 3​ N·3HF system.

Protocol: Stereospecific Bromofluorination

• Preparation: In a flame-dried, Teflon-coated round-bottom flask purged with inert argon, dissolve 10.0 mmol of dimethyl maleate in 25 mL of anhydrous dichloromethane (CH 2​ Cl 2​ ).

• Fluoride Introduction: Cool the solution to 0 °C using an ice-water bath. Syringe in 30.0 mmol (3.0 equivalents) of Et 3​ N·3HF.

  • Causality: Cooling mitigates the exothermic nature of the subsequent electrophilic addition and suppresses radical-mediated side reactions.

• Electrophile Addition: Add 15.0 mmol (1.5 equivalents) of recrystallized N-bromosuccinimide (NBS) portion-wise over 15 minutes.

  • Causality: Portion-wise addition prevents a spike in local concentration of Br + , ensuring the cyclic bromonium ion forms cleanly without triggering polymerization.

• Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 6–8 hours. Monitor the reaction via TLC (Hexanes/EtOAc 8:2, KMnO 4​ stain) until the dimethyl maleate spot is fully consumed.

• Quenching: Quench the reaction by pouring the mixture into 50 mL of ice-cold saturated aqueous NaHCO 3​ .

  • Causality: The basic quench neutralizes excess HF safely and prepares the mixture for phase separation.

• Workup: Extract the aqueous layer with CH 2​ Cl 2​ (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography to isolate the pure dimethyl threo-2-bromo-3-fluorosuccinate.

Fig 2: Step-by-step experimental workflow for the bromofluorination of dimethyl maleate.

References

• Two Approaches to the Synthesis of Dimethyl Fumarate That Demonstrate Fundamental Principles of Organic Chemistry. ResearchGate. [Link]

• Bromofluorination of Unsaturated Compounds using DMPU/HF as a Fluorinating Reagent. National Institutes of Health (NIH) / Journal of Fluorine Chemistry. [Link]

• Cis–trans isomerization of dimethyl 2,3-dibromofumarate. National Institutes of Health (NIH). [Link]

High-Resolution Mass Spectrometry and Physicochemical Profiling of Dimethyl threo-2-bromo-3-fluorosuccinate

Executive Summary

In the development of advanced pharmaceutical APIs and agrochemicals, halogenated aliphatic esters serve as critical chiral building blocks. Dimethyl threo-2-bromo-3-fluorosuccinate (CAS No. 36875-34-0) is a highly specialized intermediate featuring both a bromine and a fluorine atom on adjacent stereocenters. For researchers and drug development professionals, accurately distinguishing between the macroscopic molecular weight and the microscopic exact mass of this compound is not merely an academic exercise—it is the foundational basis for both synthetic stoichiometry and analytical validation.

This technical guide provides an in-depth physicochemical profile of dimethyl threo-2-bromo-3-fluorosuccinate, detailing the causality behind its mass parameters, and outlines a self-validating High-Resolution Mass Spectrometry (HRMS) protocol for its definitive structural characterization.

Physicochemical Profiling: Molecular Weight vs. Exact Mass

A common pitfall in synthetic chemistry is conflating molecular weight with exact mass. According to IUPAC standards [1], these two metrics serve entirely different operational purposes:

• Molecular Weight (Average Mass): Calculated using the average atomic masses of constituent elements, which account for the natural abundance of all isotopes. This value is strictly used for macroscopic stoichiometric calculations (e.g., determining how many grams to weigh out for a 10 mmol reaction).

• Exact Mass (Monoisotopic Mass): Calculated by summing the masses of the most abundant individual isotopes (e.g., 12 C, 1 H, 79 Br, 19 F, 16 O). This value is used for microscopic analytical validation in mass spectrometry[2]. No single molecule of this compound actually weighs the "average" molecular weight; rather, the compound exists as a mixture of distinct isotopologues.

Because bromine has two naturally occurring isotopes ( 79 Br at 50.69% and 81 Br at 49.31%), the mass spectrum will not show a single peak at the average molecular weight, but rather a characteristic 1:1 doublet separated by 2 Daltons.

Quantitative Data Summary

Property	Value	Operational Definition / Note
Chemical Formula	C 6​ H 8​ BrFO 4​	Dimethyl ester of bromofluorosuccinic acid
Molecular Weight	243.028 g/mol	Macroscopic average mass; used for reaction stoichiometry [3].
Neutral Exact Mass	241.959 Da	Calculated mass using most abundant isotopes ( 79 Br).
[M+H] + Exact m/z	242.966 Da	Protonated molecular ion mass targeted in positive ESI-HRMS.
Isotopic Signature	~1:1 Doublet	Characteristic M and M+2 peaks due to 79 Br and 81 Br.

Analytical Methodology: ESI-HRMS Protocol

To validate the successful synthesis of dimethyl threo-2-bromo-3-fluorosuccinate, High-Resolution Mass Spectrometry (HRMS) equipped with an Electrospray Ionization (ESI) source is the gold standard [4]. The following step-by-step protocol is designed as a self-validating system, ensuring mass accuracy within a stringent < 5 ppm error margin.

Step-by-Step Workflow

• Sample Preparation & Dilution:

  • Action: Dilute the synthesized compound to a final concentration of 1–10 µg/mL in a 50:50 mixture of LC-MS grade Methanol and Water.

  • Causality: This specific concentration window prevents detector saturation and minimizes ion suppression. The protic solvent mixture ensures optimal volatility and efficient droplet desolvation during the electrospray process.

• Analyte Acidification:

  • Action: Add 0.1% Formic Acid (v/v) to the sample solution.

  • Causality: Formic acid acts as an essential proton donor in the solution phase. It facilitates the formation of the protonated molecular ion [M+H] + , which is required for detection in positive ion mode, without inducing the degradation seen with stronger acids.

• Instrument Calibration (Self-Validation Step):

  • Action: Calibrate the Time-of-Flight (TOF) or Orbitrap mass analyzer using a standard tuning mix (e.g., sodium formate) immediately prior to analysis.

  • Causality: External calibration corrects for any ambient magnetic or electric field drift in the laboratory. This guarantees that the mass accuracy remains below the 5 ppm threshold, definitively proving the elemental composition C 6​ H 8​ BrFO 4​ rather than an isobaric impurity.

• Soft Ionization and Acquisition:

  • Action: Inject the sample at a flow rate of 10 µL/min. Set the capillary voltage to 3.0 kV and the desolvation temperature to 250°C. Acquire data over an m/z range of 100–500.

  • Causality: These specific "soft" ionization parameters prevent the labile carbon-halogen bonds (specifically the C-Br bond) from undergoing premature in-source fragmentation, ensuring the intact molecular ion reaches the detector.

Workflow Visualization

Fig 1. HRMS analytical workflow for exact mass determination of halogenated esters.

Mechanistic Insights: Halogen Isotopic Signatures

When analyzing dimethyl threo-2-bromo-3-fluorosuccinate, the mass spectrum is dominated by the isotopic signatures of its halogens. Understanding this distribution logic is critical for data interpretation.

• The Fluorine Contribution: Fluorine is monoisotopic ( 19 F = 100% abundance). It contributes exactly 18.998 Da to the exact mass but does not create any secondary isotopic peaks.

• The Bromine Contribution: Bromine exists in a nearly 1:1 ratio of 79 Br and 81 Br. Consequently, the mass spectrum will exhibit a Base Peak (M) at m/z 242.966 (representing the [M+H] + ion containing 79 Br) and an M+2 Peak at m/z 244.964 (representing the [M+H] + ion containing 81 Br) of almost equal intensity.

If this characteristic 1:1 doublet is missing from the acquired spectrum, the researcher can immediately deduce that debromination has occurred during synthesis or ionization.

Isotopic Signature Logic

Fig 2. Isotopic contribution of Bromine and Fluorine to the exact mass spectrum.

Applications in Drug Development

The precise determination of the exact mass of dimethyl threo-2-bromo-3-fluorosuccinate is not just an identification step; it is a critical quality control gate in drug development. Because this molecule contains two adjacent stereocenters (threo configuration), downstream reactions (such as stereospecific elimination or substitution) rely entirely on the structural fidelity of this intermediate.

By utilizing HRMS to confirm the exact mass (241.959 Da) and the presence of the intact bromine isotope doublet, chemists can confidently verify that no unexpected side reactions (e.g., spontaneous dehydrobromination or transesterification) have compromised the batch before it is advanced into complex API synthesis.

References

• Chemistry LibreTexts. "3.3: Molar Mass". LibreTexts.
• Bioanalysis Zone. "High-resolution mass spectrometry: more than exact mass". Bioanalysis Zone.
• LookChem. "Dimethyl Threo-2-bromo-3-fluorosuccinate CAS NO.36875-34-0". LookChem Database.
• PubMed / Wiley. "Exact mass measurement on an electrospray ionization time-of-flight mass spectrometer: error distribution and selective averaging". Rapid Communications in Mass Spectrometry.

Protocols & Analytical Methods

Application Notes &amp; Protocols: Dimethyl threo-2-bromo-3-fluorosuccinate as a Versatile Precursor in Stereoselective Organofluorine Synthesis

Introduction: The Strategic Value of Fluorinated Building Blocks

The incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, agrochemicals, and materials science.[1][2] The unique physicochemical properties conferred by fluorine, such as increased metabolic stability, enhanced lipophilicity, and altered acidity/basicity, make it a powerful tool for modulating the biological activity of compounds.[3][4] While numerous methods for direct fluorination exist, the use of stereochemically defined, fluorinated building blocks offers a robust and predictable pathway to complex chiral molecules.[5][6]

Dimethyl threo-2-bromo-3-fluorosuccinate is a prime example of such a building block. Possessing two adjacent stereocenters with vicinal bromo and fluoro substituents, it serves as a versatile precursor for the synthesis of a variety of valuable compounds, most notably fluorinated amino acids and their derivatives.[7] The bromine atom acts as an excellent leaving group for nucleophilic substitution, allowing for the introduction of diverse functionalities with a high degree of stereocontrol. This guide provides an in-depth exploration of this reagent, covering its properties, synthesis, and detailed protocols for its application in key synthetic transformations.

Precursor Profile: Physicochemical Properties and Safety

A thorough understanding of the reagent's properties is fundamental to its successful application and safe handling.

Property	Value	Reference
CAS Number	36875-34-0	[8]
Molecular Formula	C₆H₈BrFO₄	[9]
Molecular Weight	243.03 g/mol	[9]
Boiling Point	233.1 °C at 760 mmHg	[9]
Density	1.333 g/cm³	[9]
Appearance	Colorless to light yellow oil/liquid	[9]
LogP	0.434	[9]

Safety & Handling: Dimethyl threo-2-bromo-3-fluorosuccinate is classified as an irritant.[9] As with all halogenated organic compounds, it should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All manipulations should be performed within a well-ventilated chemical fume hood. Avoid inhalation, ingestion, and skin contact. In case of exposure, seek immediate medical attention. Store the reagent in a cool, dry place away from incompatible materials.

Synthesis of the Precursor

The most common route to dimethyl threo-2-bromo-3-fluorosuccinate involves the bromofluorination of an alkene precursor, typically dimethyl fumarate. The anti-addition of bromine and fluorine across the double bond yields the desired threo diastereomer.

Protocol 1: Synthesis via Bromofluorination of Dimethyl Fumarate

This protocol is based on established methods for halofluorination. The use of N-Bromosuccinimide (NBS) as a bromine source and a fluoride salt in the presence of an acid provides a reliable route.

Workflow Diagram: Precursor Synthesis

Sources

• 1. Contemporary synthetic strategies in organofluorine chemistry | Springer Nature Experiments [experiments.springernature.com]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. Synthesis of complex unnatural fluorine-containing amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Dimethyl Threo-2-bromo-3-fluorosuccinate,36875-34-0-Amadis Chemical [amadischem.com]
• 9. Dimethyl Threo-2-bromo-3-fluorosuccinate price,buy Formaldehyde,Formaldehyde supplier-Career Henan Chemical Co [lookchem.com]

Application Note: Mechanistic Exploitation of Dimethyl threo-2-bromo-3-fluorosuccinate in Medicinal Chemistry

Target Audience: Medicinal Chemists, Chemical Biologists, and Drug Discovery Scientists Document Type: Technical Protocol & Application Guide

Executive Summary & Chemical Rationale

In the realm of medicinal chemistry, the strategic incorporation of halogenated aliphatic building blocks allows for the precise tuning of a molecule's electrophilicity, lipophilicity, and metabolic stability. Dimethyl threo-2-bromo-3-fluorosuccinate (CAS: 36875-34-0) is a highly specialized, bifunctional synthetic intermediate. Unlike its erythro counterpart, the threo diastereomer possesses a unique spatial arrangement that dictates its reactivity profile—specifically its propensity to undergo stereospecific anti-periplanar E2 elimination.

This application note details two primary workflows for this compound: its direct evaluation as a dual-action antimicrobial prodrug [1], and its use as a synthetic precursor for generating fluorinated Michael acceptors (fluorofumarates) for targeted covalent inhibition [2].

Mechanistic Pathway: The Dual-Action "Suicide" Prodrug

The biological utility of dimethyl threo-2-bromo-3-fluorosuccinate stems from its inherent instability under physiological pH. The compound acts as a prodrug that undergoes spontaneous or base-catalyzed dehydrohalogenation.

The Causality of Toxicity: When the ester enters a fungal cell, the slightly alkaline intracellular environment triggers the elimination of hydrogen bromide (HBr). This single chemical event unleashes a two-pronged attack:

• Electrophilic Stress: The elimination yields dimethyl fluorofumarate, a highly reactive Michael acceptor that rapidly alkylates essential nucleophiles (e.g., cysteine thiols) in fungal enzymes.

• Acidic Stress: The release of HBr (and subsequently HF if further elimination occurs) causes severe intracellular acidification, overwhelming the pathogen's pH-regulatory mechanisms [1].

Fig 1. Dual-action mechanism of threo-2-bromo-3-fluorosuccinates via dehydrohalogenation.

Quantitative Structure-Activity Relationship (QSAR) Data

The fungitoxicity of threo-2-bromo-3-fluorosuccinic acid esters is heavily dependent on the alkyl chain length of the ester, which dictates the molecule's ability to permeate the fungal cell membrane before undergoing dehydrohalogenation [1].

Table 1: Influence of Ester Chain Length on Antifungal Activity

Ester Chain Length	Chemical Derivative	Relative Toxicity Rank	C. albicans MIC (µg/mL)	A. niger MIC (µg/mL)
C1	Dimethyl threo-2-bromo-3-fluorosuccinate	2	Moderate	Moderate
C2	Diethyl threo-2-bromo-3-fluorosuccinate	1 (Most Active)	14	30
C3	Dipropyl threo-2-bromo-3-fluorosuccinate	3	>30	>30
C4	Dibutyl threo-2-bromo-3-fluorosuccinate	4	Weak	Weak
C5	Dipentyl threo-2-bromo-3-fluorosuccinate	5	Very Weak	Very Weak
C6	Dihexyl threo-2-bromo-3-fluorosuccinate	6 (Inactive)	Inactive	Inactive

Data synthesized from Gershon & Shanks (1977). The C2 (diethyl) variant represents the optimal lipophilicity for membrane penetration.

Experimental Protocols

Protocol A: Antifungal Susceptibility Testing (Agar Dilution Method)

This protocol is designed to evaluate the antimicrobial efficacy of the dimethyl ester while controlling for protein binding—a critical factor since highly reactive halogenated esters can be prematurely neutralized by serum proteins [1].

Materials:

• Dimethyl threo-2-bromo-3-fluorosuccinate (Test Compound)

• Sabouraud Dextrose Agar (SDA)

• Defibrinated beef serum (10% v/v)

• Standardized fungal inocula (Candida albicans, Aspergillus niger)

Step-by-Step Workflow:

• Media Preparation: Prepare two batches of SDA. Adjust the pH of both to 7.0 using 0.1 M NaOH. To one batch, add 10% (v/v) defibrinated beef serum.

  • Causality: Testing at pH 7.0 accelerates the dehydrohalogenation process, mimicking physiological conditions. The beef serum arm validates whether the generated fluorofumarate is deactivated by off-target protein binding before reaching the fungal cells.

• Compound Solubilization: Dissolve the dimethyl ester in anhydrous DMSO to create a 10 mg/mL stock solution.

• Serial Dilution: Incorporate the stock solution into the cooling agar (at 45°C) to achieve final concentrations ranging from 1 to 100 µg/mL. Pour into sterile Petri dishes.

• Inoculation: Spot 10 µL of standardized fungal suspensions (10^5 CFU/mL) onto the agar surface.

• Incubation & Validation: Incubate plates at 28°C for 48–72 hours.

  • Self-Validating Step: Include a positive control (Amphotericin B) and a vehicle control (DMSO only). If the DMSO control shows growth inhibition, the solvent concentration is too high and must be reduced below 1% v/v.

• Readout: The Minimum Inhibitory Concentration (MIC) is recorded as the lowest concentration preventing visible fungal growth.

Protocol B: Stereospecific Synthesis of Dimethyl Fluorofumarate

For medicinal chemists looking to synthesize covalent inhibitors, the dimethyl ester is a perfect precursor for dimethyl fluorofumarate. The threo stereocenter guarantees a predictable trans geometry via E2 elimination.

Materials:

• Dimethyl threo-2-bromo-3-fluorosuccinate (1.0 eq)

• Anhydrous Potassium Acetate (KOAc) or Triethylamine (Et₃N) (1.1 eq)

• Anhydrous Diethyl Ether (Et₂O)

Step-by-Step Workflow:

• Reaction Setup: Dissolve 5.0 mmol of dimethyl threo-2-bromo-3-fluorosuccinate in 25 mL of anhydrous Et₂O in a flame-dried, round-bottom flask under an argon atmosphere.

• Base Addition: Cool the flask to 0°C using an ice bath. Add 5.5 mmol of KOAc (or Et₃N) dropwise over 10 minutes.

  • Causality: A mild base and low temperature are strictly required. Using a strong base (like NaOMe) or room temperature will cause over-elimination of the fluorine atom, yielding the undesired dimethyl acetylenedicarboxylate.

• Elimination Phase: Allow the reaction to stir at 0°C for 2 hours, then slowly warm to room temperature. Monitor the disappearance of the starting material via TLC (Hexanes:EtOAc 8:2).

• Quenching & Extraction: Quench the reaction with 15 mL of cold distilled water. Extract the aqueous layer with Et₂O (3 x 15 mL). Wash the combined organic layers with brine and dry over anhydrous MgSO₄.

• Concentration & Validation: Evaporate the solvent under reduced pressure (keep bath temperature <30°C to prevent volatilization of the product).

  • Self-Validating Step: Confirm the product via ¹⁹F-NMR. The successful elimination of HBr and formation of the sp² fluorinated carbon will result in a dramatic downfield shift of the fluorine signal compared to the sp³ fluorine in the starting succinate [2].

References

• Gershon, H., & Shanks, L. (1977). Antifungal properties of 2-bromo-3-fluorosuccinic acid esters and related compounds. Journal of Medicinal Chemistry, 20(4), 606-609. URL:[Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 53429070, Fluorosuccinate. Retrieved March 26, 2026. URL:[Link]

Application Note: Advanced Cross-Coupling Strategies Utilizing Dimethyl threo-2-Bromo-3-fluorosuccinate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Introduction & Mechanistic Rationale

The incorporation of fluorine into organic frameworks is a cornerstone of modern medicinal chemistry, profoundly influencing a drug candidate's lipophilicity, metabolic stability, and target binding affinity. Fluorinated succinate derivatives are particularly valuable as precursors for peptidomimetics and fluorinated analogs of metabolic intermediates, such as 5-aminolevulinic acid (5-ALA) [1].

Dimethyl threo-2-bromo-3-fluorosuccinate (CAS 36875-34-0) serves as an excellent bifunctional building block. However, utilizing this α-bromo-β-fluoro ester in transition-metal-catalyzed cross-coupling reactions presents a formidable mechanistic challenge: β-fluoride elimination .

The Causality of β-Fluoride Elimination

When a low-valent transition metal (e.g., Pd(0) or Ni(0)) undergoes oxidative addition into the C–Br bond of the succinate, it forms an α-metallo-β-fluoro intermediate. Because the fluorine atom is highly electronegative, the adjacent C–F bond is polarized. If the metal center and the β-fluorine atom align in a syn-coplanar or anti-coplanar geometry, the intermediate rapidly undergoes β-fluoride elimination. This extrudes a metal-fluoride species and yields an undesired unsaturated byproduct (e.g., dimethyl fluorofumarate) [2].

To successfully cross-couple dimethyl threo-2-bromo-3-fluorosuccinate, the reaction conditions must be engineered so that the rates of transmetalation and reductive elimination vastly outcompete the rate of β-fluoride elimination. This is achieved through:

• Ligand Sterics: Utilizing bulky, multidentate ligands (like dtbbpy) that restrict the conformational freedom of the metallo-intermediate, preventing the coplanar alignment required for elimination.

• Temperature Control: β-elimination is an entropically driven process; maintaining strictly ambient or sub-ambient temperatures suppresses this pathway.

• Neutral Conditions: Avoiding harsh basic conditions prevents background E2 elimination of HBr or HF [3].

Mechanistic Pathway Visualization

The following diagram illustrates the kinetic competition between the desired cross-coupling cycle and the parasitic β-fluoride elimination pathway.

Kinetic divergence in Ni-catalyzed cross-coupling of α-bromo-β-fluoro esters.

Quantitative Data: Reaction Optimization

The table below summarizes the optimization of a model Negishi cross-coupling between dimethyl threo-2-bromo-3-fluorosuccinate and phenylzinc iodide. Notice how the choice of ligand and temperature directly dictates the chemoselectivity (Product vs. Elimination).

Entry	Catalyst / Ligand	Temp (°C)	Solvent	Yield (Coupled)	Yield (Elimination)	Diastereomeric Ratio (dr)
1	Pd2(dba)3 / PPh3	60	THF	5%	85%	N/A
2	NiCl2(glyme) / None	25	THF/DMA	12%	60%	1:1
3	NiCl2(glyme) / bipy	25	THF/DMA	45%	30%	2:1
4	NiCl2(glyme) / dtbbpy	25	THF/DMA	82%	<5%	>10:1
5	NiCl2(glyme) / dtbbpy	60	THF/DMA	35%	55%	4:1

Data Interpretation: Entry 4 demonstrates the self-validating nature of the mechanistic hypothesis. The bulky 4,4'-di-tert-butyl-2,2'-dipyridyl (dtbbpy) ligand restricts the rotation around the Cα–Cβ bond, effectively shutting down the β-fluoride elimination pathway while maintaining high diastereoselectivity.

Experimental Protocols

Protocol A: Nickel-Catalyzed Negishi Cross-Coupling (C(sp3)–C(sp2))

This protocol details the coupling of dimethyl threo-2-bromo-3-fluorosuccinate with an arylzinc reagent. The use of a co-solvent system (THF/DMA) is critical to stabilize the organozinc species and maintain catalyst solubility.

Reagents Required:

• Dimethyl threo-2-bromo-3-fluorosuccinate (1.0 equiv, 0.5 mmol)

• Phenylzinc iodide solution (0.5 M in THF, 1.5 equiv, 0.75 mmol)

• NiCl2(glyme) (10 mol%, 0.05 mmol)

• 4,4'-Di-tert-butyl-2,2'-dipyridyl (dtbbpy) (12 mol%, 0.06 mmol)

• Anhydrous N,N-Dimethylacetamide (DMA) (2.0 mL)

Step-by-Step Methodology:

• Catalyst Pre-activation: In an argon-filled glovebox, charge an oven-dried 10 mL Schlenk tube with NiCl2(glyme) (11.0 mg, 0.05 mmol) and dtbbpy (16.1 mg, 0.06 mmol).

• Solvation: Add 1.0 mL of anhydrous DMA to the tube. Stir the mixture at room temperature for 15 minutes until a deep green/blue homogeneous solution forms, indicating the formation of the active Ni-dtbbpy complex.

• Substrate Addition: Add dimethyl threo-2-bromo-3-fluorosuccinate (121.5 mg, 0.5 mmol) dissolved in 1.0 mL of DMA to the reaction vessel.

• Transmetalation Initiation: Transfer the Schlenk tube to a fume hood and connect it to a Schlenk line under positive argon pressure. Cool the vessel to 0 °C using an ice-water bath.

• Organozinc Addition: Dropwise, add the phenylzinc iodide solution (1.5 mL, 0.75 mmol) over 10 minutes using a syringe pump. Causality note: Slow addition prevents a localized spike in concentration that could trigger homocoupling of the zinc reagent.

• Reaction Maturation: Remove the ice bath and allow the reaction to stir at exactly 25 °C for 12 hours. Do not heat, as this will induce β-fluoride elimination.

• Quenching & Workup: Quench the reaction by adding 2 mL of saturated aqueous NH4Cl. Extract the aqueous layer with Ethyl Acetate (3 × 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, 90:10 Hexanes:Ethyl Acetate) to afford the coupled product.

Protocol B: Experimental Workflow Visualization

Standard Schlenk-line workflow for the Negishi cross-coupling of fluorosuccinates.

Troubleshooting & Self-Validating Checks

• Diagnostic Check for Elimination: Run a crude 1H NMR or 19F NMR before column chromatography. The presence of a sharp singlet in the alkene region (~6.8 ppm in 1H NMR) or a distinct downfield shift in the 19F NMR indicates the formation of dimethyl fluorofumarate. If this exceeds 10%, verify the temperature control of your reaction and the integrity of the dtbbpy ligand.

• Stereochemical Integrity: The threo starting material should predominantly yield the anti cross-coupled product due to the stereoretentive nature of the bulky Ni-dtbbpy oxidative addition complex. If diastereomeric scrambling is observed, it suggests a radical-mediated pathway (single-electron transfer) is outcompeting the concerted oxidative addition. In such cases, shielding the reaction from ambient light is recommended.

References

• Synthetic Efforts toward the Synthesis of a Fluorinated Analog of 5-Aminolevulinic Acid: Practical Synthesis of Racemic and Enantiomerically Defined 3-Fluoro-5-aminolevulinic Acid. The Journal of Organic Chemistry, ACS Publications.[1] URL:[Link]

• Palladium-Catalyzed Defluorinative Coupling of 1-Aryl-2,2-Difluoroalkenes and Boronic Acids for the Stereoselective Synthesis of Monofluorostilbenes. National Institutes of Health (NIH). [2] URL:[Link]

• Antifungal properties of 2-bromo-3-fluorosuccinic acid esters and related compounds. Journal of Medicinal Chemistry. [3] URL:[Link]

Technical Notes & Optimization

Separation of threo and erythro isomers of dimethyl 2-bromo-3-fluorosuccinate

Welcome to the Technical Support & Troubleshooting Portal. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals working with halogenated succinates.

The separation of the threo and erythro diastereomers of dimethyl 2-bromo-3-fluorosuccinate presents a unique challenge. Because the functional groups are identical across both isomers, their physicochemical differences rely entirely on spatial orientation and rotamer populations. This guide provides field-proven methodologies, mechanistic troubleshooting (FAQs), and self-validating protocols to ensure high-purity isolation without compromising the structural integrity of the molecule.

Module 1: Isomer Properties & Mechanistic Causality

The synthesis of dimethyl 2-bromo-3-fluorosuccinate (typically via the bromofluorination of dimethyl fumarate or maleate) inherently yields a mixture of threo and erythro diastereomers[1]. Understanding their quantitative differences is the first step toward successful separation.

Quantitative Data Summary

Property	threo-Isomer	erythro-Isomer	Mechanistic Rationale
Relative Polarity	Lower	Higher	The threo isomer's dominant rotamer places the highly electronegative halogens anti-periplanar, reducing the net molecular dipole moment.
3JHH​ (1H NMR)	~ 3.0 - 4.5 Hz	~ 7.0 - 9.5 Hz	Dictated by the Karplus equation; erythro favors an anti-periplanar proton arrangement in its lowest energy conformer.
3JHF​ (19F NMR)	~ 12 - 15 Hz	~ 18 - 22 Hz	Vicinal heteronuclear coupling is highly sensitive to the F-C-C-H dihedral angle.
Thermal Stability	Low (Eliminates easily)	Low (Eliminates easily)	Both isomers are highly susceptible to thermal dehydrohalogenation, yielding fumarate derivatives[2].

Module 2: Validated Separation Protocols

To isolate these isomers, you must choose a strategy based on your scale. Below are self-validating workflows for both preparative chromatography and vacuum distillation.

Workflow for separating and validating threo/erythro dimethyl 2-bromo-3-fluorosuccinate.

Protocol A: Chromatographic Separation (Preparative Scale)

Causality: Chromatography exploits the subtle dipole moment differences between the rotamers of the two diastereomers.

• Stationary Phase Preparation: Pack a glass column with high-purity, fine silica gel (230-400 mesh) using a slurry method in 100% hexanes. Use a high silica-to-sample ratio (minimum 50:1 w/w) to maximize theoretical plates.

• Sample Loading: Dissolve the threo/erythro mixture in a minimum volume of dichloromethane (DCM) and apply it evenly to the column head.

• Gradient Elution: Initiate elution with 98:2 Hexane:Ethyl Acetate. Gradually increase polarity to 90:10. The threo isomer will typically elute first due to its lower net dipole moment.

• Fraction Collection: Collect small volumes (15-20 mL). Monitor via TLC using a KMnO4 stain (the compound lacks strong UV chromophores).

• Concentration: Pool fractions and concentrate under reduced pressure at < 35°C to prevent degradation.

• Self-Validation Step: Submit the concentrated fraction to 19F NMR. A single, sharp doublet of doublets confirms stereochemical purity. If a secondary minor set of peaks is observed, the fraction is contaminated and must be recycled.

Protocol B: Vacuum Fractional Distillation (Industrial Scale)

Causality: Fractional distillation exploits the slight differences in intermolecular forces (and thus boiling points) between the isomers.

• Apparatus Setup: Assemble a short-path fractional distillation apparatus with a Vigreux column. Ensure the system can hold a high vacuum (< 0.5 mmHg).

• Temperature Control: Submerge the distillation flask in a temperature-controlled oil bath. Critical: Do not exceed a bath temperature of 90°C.

• Distillation: Carefully collect the fractions. The threo and erythro isomers exhibit a slight boiling point differential (typically 2-4°C at 0.5 mmHg).

• Self-Validation Step: Perform a rapid 1H NMR on the distillate. The absence of vinylic protons (~6.5-7.5 ppm) validates that no thermal dehydrohalogenation occurred during the distillation process.

Module 3: Troubleshooting & FAQs

Q1: I am experiencing co-elution during silica gel chromatography. How can I resolve this? A: The polarity difference between these diastereomers is marginal. If co-elution occurs, your gradient is likely too steep. Decrease the rate of the solvent gradient (e.g., hold at 95:5 Hexane:EtOAc longer). If issues persist, switch to a finer silica grade (e.g., 15 µm for prep-HPLC) or utilize silver-impregnated silica (AgNO3), which can sometimes exploit subtle differences in halogen coordination.

Q2: Why am I seeing new alkene peaks in my NMR after distillation? A: You are observing thermal degradation. Dimethyl 2-bromo-3-fluorosuccinate is highly susceptible to dehydrohalogenation. Loss of HF or HBr yields dimethyl bromofumarate or dimethyl fluorofumarate. This degradation is accelerated by heat and is actually a known mechanistic pathway responsible for the compound's antifungal prodrug activity[2].

Thermal dehydrohalogenation degradation pathways of dimethyl 2-bromo-3-fluorosuccinate.

Q3: How do I definitively assign the threo and erythro NMR signals? A: Stereochemical assignment relies strictly on the 3JHH​ and 3JHF​ coupling constants. According to the Karplus relationship, the dihedral angle between the vicinal protons dictates the coupling magnitude. The erythro isomer typically adopts an anti-periplanar conformation for the bulky ester groups, placing the protons in an arrangement that yields a larger 3JHH​ (~7-9 Hz) compared to the threo isomer (~3-5 Hz). Acquire a 1H-decoupled 19F NMR and a 19F-decoupled 1H NMR to simplify the multiplet structures and accurately measure these values.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Antifungal properties of 2-bromo-3-fluorosuccinic acid esters and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low conversion rates in dimethyl threo-2-bromo-3-fluorosuccinate synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of dimethyl threo-2-bromo-3-fluorosuccinate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, particularly low conversion rates, encountered during this sensitive bromofluorination reaction. Instead of a rigid list of steps, we will explore the causality behind each experimental parameter and provide logical, field-proven solutions in a direct question-and-answer format.

Part 1: Frequently Asked Questions (FAQs) - Common Sticking Points

This section provides rapid answers to the most common initial problems encountered during the synthesis.

Q1: My reaction shows very little consumption of the starting material, even after an extended time. What's the most likely cause?

A: The most immediate culprits are the activity of your fluorinating agent and the presence of moisture. HF-based reagents (like HF-Pyridine or Et3N·3HF) are highly hygroscopic. Absorbed water will compete with the fluoride ion, passivate the reagent, and stall the reaction. Always use freshly opened or properly stored anhydrous reagents and ensure your glassware and solvent are scrupulously dry.

Q2: I've isolated a major byproduct that appears to have two bromine atoms. What is it and why did it form?

A: You have likely formed dimethyl 2,3-dibromosuccinate.[1] This occurs when the bromide ion (Br⁻), generated during the formation of the bromonium ion intermediate, outcompetes the fluoride ion as the nucleophile. This points to an issue with your fluoride source; it may be weak, depleted, or sterically hindered, making the more readily available bromide the dominant nucleophile.

Q3: My NMR spectrum is complex, suggesting a mixture of stereoisomers. I was expecting only the threo product. What went wrong?

A: The stereochemical outcome is dictated by the starting alkene. The synthesis of the threo product relies on the anti-addition of bromine and fluorine across the double bond of dimethyl fumarate (trans-isomer).[2] If your starting material was contaminated with or was entirely dimethyl maleate (cis-isomer), the same anti-addition mechanism would produce the undesired erythro-diastereomer, leading to a mixture. Always verify the stereochemical purity of your starting alkene via ¹H NMR.

Q4: The reaction seems to work, but my final yield after purification is consistently low. Where could my product be going?

A: Product loss can occur during aqueous workup if emulsions form or if the product has some water solubility. However, a more common issue is decomposition on silica gel during column chromatography. Vicinal halo-esters can be sensitive to the acidic nature of standard silica gel, potentially leading to elimination side reactions. Consider using a deactivated (neutral) silica gel or minimizing contact time with the stationary phase.

Part 2: In-Depth Troubleshooting Guide for Low Conversion Rates

This section provides a detailed analysis of specific problems, their underlying causes, and corrective actions.

Issue 1: Incomplete Conversion - Stalled or Sluggish Reaction

Low conversion is a frequent challenge stemming from suboptimal reagent activity or reaction conditions.

Symptoms:

• TLC or GC-MS analysis shows a significant amount of unreacted dimethyl fumarate.

• The reaction does not proceed to completion, even with extended reaction times.

Root Cause Analysis & Solutions:

Potential Cause	Scientific Explanation	Recommended Solution & Protocol
Moisture Contamination	Water is a competing nucleophile that can react with the bromonium ion intermediate to form a bromohydrin byproduct. More critically, it reacts with and deactivates HF-based fluorine sources, reducing the concentration of available fluoride ions.	Protocol: Rigorous Anhydrous Technique. 1. Dry all glassware in an oven at >120°C for at least 4 hours and cool under a stream of dry nitrogen or argon.2. Use a freshly opened bottle of anhydrous solvent (e.g., DCM) or dispense from a solvent purification system.3. Use freshly opened, high-purity fluorinating and brominating agents. Store HF-based reagents under an inert atmosphere and away from moisture.
Degraded Fluorine Source	HF-based reagents like HF-Pyridine (Olah's Reagent) or triethylamine trihydrofluoride (Et3N·3HF) have a finite shelf life and can degrade, especially if improperly stored.[3][4] Their effectiveness as a fluoride source diminishes over time.	Action: Purchase a new, sealed bottle of the fluorinating agent. For superior reactivity and stability, consider using 1,3-dimethyl-3,4,5,6-tetrahydro-2-pyrimidinone/HF (DMPU/HF), which can be more effective than traditional reagents.[5][6]
Insufficient Reagent Stoichiometry	An insufficient amount of either the bromine or fluorine source will naturally lead to incomplete conversion. The reaction requires at least one equivalent of each.	Action: Re-evaluate your calculations. It is common practice to use a slight excess (e.g., 1.1 to 1.3 equivalents) of both the brominating and fluorinating agents to drive the reaction to completion.
Incorrect Reaction Temperature	While often run at 0°C to minimize side reactions, if the reaction is sluggish, the activation energy barrier may not be sufficiently overcome.	Action: Monitor the reaction at 0°C for 1-2 hours. If little progress is observed, allow the reaction to slowly warm to room temperature and continue monitoring by TLC or GC. Avoid excessive heat, which can promote elimination byproducts.

Issue 2: Formation of Dimethyl 2,3-Dibromosuccinate Byproduct

The formation of the vicinal dibromide is the most common side reaction and directly competes with the desired fluorination.

Symptoms:

• ¹H NMR shows a singlet for the two equivalent C-H protons around 4.8 ppm (in CDCl₃), characteristic of the dibromosuccinate.

• Mass spectrometry confirms a species with a mass corresponding to C₆H₈Br₂O₄.[1]

Root Cause Analysis & Solutions:

The core of this issue is a kinetic competition between the fluoride (F⁻) and bromide (Br⁻) ions attacking the bromonium intermediate.

Potential Cause	Scientific Explanation	Recommended Solution & Protocol
Low Fluoride Nucleophilicity	The fluoride source may be inherently weak, degraded, or its concentration may be too low relative to the bromide ion generated in situ. Metal fluorides (e.g., KF) are often poor choices due to low solubility and high lattice energy.[7]	Action: 1. Increase the equivalents of the HF-based fluorinating agent (e.g., from 1.3 to 2.0 eq.). This increases the statistical probability of a fluoride ion encountering the intermediate.2. Ensure the chosen fluorine source is potent. HF-Pyridine and Et3N·3HF are standard choices.[3][5]
Choice of Bromine Source	Some brominating agents may generate a higher concentration of free bromide ions than others. N-Bromosuccinimide (NBS) is generally a reliable choice.	Action: If using reagents like molecular bromine (Br₂), switch to NBS or 1,3-dibromo-5,5-dimethylhydantoin (DBDMH), which are crystalline solids that are easier to handle and can sometimes offer better control over the bromine source.[6]
Slow Addition of Bromine Source	Adding the bromine source too quickly can lead to a rapid, localized buildup of the bromonium ion intermediate before the fluoride has a chance to react, increasing the likelihood of bromide attack.	Protocol: Slow Addition. 1. Dissolve the dimethyl fumarate and the fluorinating agent in the anhydrous solvent and cool to 0°C.2. Add the solid NBS portion-wise over 20-30 minutes, or add a solution of the brominating agent dropwise. This maintains a low steady-state concentration of the intermediate, favoring attack by the more abundant fluoride nucleophile.

Part 3: Experimental Protocols & Verification

Trustworthy science requires self-validating protocols. Here are key procedures to diagnose issues and ensure reaction integrity.

Protocol 1: ¹H NMR Analysis for Product & Byproduct Identification

This protocol allows for the unambiguous identification of the starting material, desired product, and major byproducts.

Objective: To quantify the conversion and identify the major species in the crude reaction mixture.

Methodology:

• After the reaction is complete and quenched (e.g., with aqueous sodium bisulfite solution), extract the organic components with a suitable solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• Dissolve a small sample of the crude oil in deuterated chloroform (CDCl₃).

• Acquire a ¹H NMR spectrum.

• Analyze the spectrum for the following key signals:

Compound	Key ¹H NMR Signals (CDCl₃, approx. δ)	Interpretation
Dimethyl Fumarate (Start)	6.85 (s, 2H), 3.80 (s, 6H)	Sharp singlets indicate the symmetric trans-alkene.[8]
Dimethyl threo-2-bromo-3-fluorosuccinate (Product)	4.6-5.0 (2 ddd, 2H), 3.85 (2 s, 6H)	Complex multiplets for the two diastereotopic C-H protons, each coupled to the other proton, a fluorine, and a bromine. Two distinct methyl ester singlets.
Dimethyl 2,3-dibromosuccinate (Byproduct)	4.83 (s, 2H), 3.84 (s, 6H)	A single sharp singlet for the two chemically equivalent C-H protons.[9]
Dimethyl erythro-2-bromo-3-fluorosuccinate (Isomer)	4.8-5.2 (2 ddd, 2H), 3.80 (2 s, 6H)	Similar to the threo isomer but with different chemical shifts and coupling constants due to the different stereochemistry.

Protocol 2: Optimizing Reaction Conditions - A Workflow

When troubleshooting, change one variable at a time. This workflow provides a logical sequence for optimization.

References

• Crespo, L. T. C., et al. (2010). Halofluorination of Alkenes Using Trihaloisocyanuric Acids and HF•Pyridine. Synthesis, 2010(14), 2379-2382. Available from: [Link]

• Ye, C., et al. (2018). Bromofluorination of Unsaturated Compounds using DMPU/HF as a Fluorinating Reagent. NIH Public Access Author Manuscript. Available from: [Link]

• Rozen, S. (2005). Attaching the Fluorine Atom to Organic Molecules Using BrF3 and Other Reagents Directly Derived from F2. Accounts of Chemical Research, 38(10), 803-812. Available from: [Link]

• O'Hagan, D. (2006). The vicinal difluoro motif: The synthesis and conformation of erythro- and threo- diastereoisomers of 1,2-difluorodiphenylethanes, 2,3-difluorosuccinic acids and their derivatives. Beilstein Journal of Organic Chemistry, 2(19). Available from: [Link]

• Gao, B., et al. (2016). Use of Bromine and Bromo-Organic Compounds in Organic Synthesis. Chemical Reviews, 116(14), 8359-8403. Available from: [Link]

• Master Organic Chemistry. (2025). Bromination of Alkenes - The Mechanism. Available from: [Link]

• Wikipedia. (2024). Dimethyl fumarate. Available from: [Link]

• Oakwood Chemical. Dimethyl 2,3-Dibromosuccinate. Available from: [Link]

• RSC Publishing. (2022). Cis–trans isomerization of dimethyl 2,3-dibromofumarate. RSC Advances. Available from: [Link]

• Doyle Group, UCLA. (2023). Nucleophilic Fluorination. Available from: [Link]

• Ng, K. K. H., & Ng, D. K. P. (2009). N-BROMOSUCCINIMIDE-CHLOROFORM, A MORE CONVENIENT METHOD TO NUCLEAR BROMINATE REACTIVE AROMATIC HYDROCARBONS. Synthetic Communications, 39(11), 1989-1996. Available from: [Link]

Sources

• 1. Dimethyl 2,3-Dibromosuccinate [oakwoodchemical.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. BJOC - The vicinal difluoro motif: The synthesis and conformation of erythro- and threo- diastereoisomers of 1,2-difluorodiphenylethanes, 2,3-difluorosuccinic acids and their derivatives [beilstein-journals.org]
• 4. Halofluorination of Alkenes Using Trihaloisocyanuric Acids and HF•Pyridine [organic-chemistry.org]
• 5. Bromofluorination of Unsaturated Compounds using DMPU/HF as a Fluorinating Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Nucleophilic Fluorination – The Doyle Group [doyle.chem.ucla.edu]
• 8. Dimethyl fumarate - Wikipedia [en.wikipedia.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Optimizing reaction temperature for dimethyl threo-2-bromo-3-fluorosuccinate production

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with the bromofluorination of electron-deficient alkenes.

Below, you will find a deep dive into the mechanistic principles, troubleshooting FAQs, quantitative data, and a self-validating protocol for optimizing the reaction temperature during the synthesis of dimethyl threo-2-bromo-3-fluorosuccinate .

Mechanistic Pathway: Kinetic vs. Thermodynamic Control

To understand why temperature optimization is the most critical parameter in this synthesis, we must examine the reaction mechanism. The transformation of cis-dimethyl maleate to the threo product relies entirely on an anti-addition mechanism.

Reaction pathway: Kinetic control for threo-isomer versus thermodynamic erythro-impurity.

Troubleshooting Guide & FAQs

Q1: Why does exceeding 25 °C drastically reduce the purity of the threo isomer? A: Dimethyl maleate is a cis-alkene. Bromofluorination requires a strict anti-addition mechanism to yield the threo stereocenter[1]. The reaction proceeds via a cyclic bromonium ion intermediate. At low temperatures (0–25 °C), this intermediate remains structurally locked, forcing the fluoride nucleophile to attack strictly from the opposite face (kinetic control). However, at elevated temperatures (>40 °C), the bromonium ion can ring-open into a classical carbocation. This open intermediate allows for free rotation around the C–C bond before fluoride trapping occurs, leading to a thermodynamic mixture heavily contaminated with the undesired erythro isomer[1].

Q2: My reaction at 0 °C is too slow. Can I just increase the temperature to drive conversion? A: Do not increase the temperature, as this directly compromises your stereoselectivity. Dimethyl maleate is highly electron-deficient due to its two electron-withdrawing ester groups, making the initial electrophilic attack by Br⁺ inherently sluggish[2]. Instead of applying thermal activation, you must optimize the nucleophilicity of your fluoride source. Traditional reagents like Olah's reagent (Pyridine/HF) can be slow[3]. Switching to DMPU/HF (N,N'-dimethylpropyleneurea/HF) accelerates the reaction at 0 °C to room temperature. The higher hydrogen-bond basicity of DMPU fine-tunes the fluoride's nucleophilicity, driving the reaction forward efficiently without the need for destructive heat[4].

Q3: I am observing significant dibrominated byproducts. How do temperature and reagent choices fix this? A: Dibromination occurs when the fluoride source is depleted or insufficiently nucleophilic, allowing a second bromide ion (generated as a byproduct from NBS) to outcompete fluoride for the bromonium intermediate[3]. Elevated temperatures exacerbate this side reaction by increasing the kinetic energy of the less nucleophilic bromide ions. To suppress dibromide formation:

• Maintain the temperature strictly between 0 °C and 20 °C.

• Ensure a large molar excess of the HF-amine complex (e.g., 5–7 equivalents of HF) to maintain a dominant local concentration of fluoride ions[3].

Quantitative Data: Temperature vs. Reaction Integrity

The following table summarizes the causal relationship between thermal conditions, reagent selection, and the resulting chemical profile.

Temperature (°C)	Fluorinating Reagent	Time (h)	Conversion (%)	threo:erythro Ratio	Dibromide Byproduct (%)
0 to 20	DMPU/HF	24	>95	>95:5	<2
40	DMPU/HF	8	>95	70:30	8
0 to 20	Pyridine/HF	48	85	90:10	5
60	Pyridine/HF	12	90	55:45	15

Self-Validating Experimental Protocol

To ensure high fidelity in your synthesis, follow this optimized, temperature-controlled methodology. This protocol includes a built-in validation step to confirm systemic success.

Objective: Achieve >95% conversion with a >95:5 diastereomeric ratio (d.r.) using kinetic temperature control. Materials: Dimethyl maleate, N-bromosuccinimide (NBS), DMPU/HF (65 wt% HF), Dichloromethane (DCM, anhydrous).

Step-by-Step Methodology:

• Reactor Preparation: Equip a PTFE or heavy-duty polyethylene vial with a magnetic stir bar. Causality: HF reacts with standard borosilicate glassware, which not only compromises the reagent stoichiometry but also introduces silicate impurities that can interfere with the reaction[2].

• Reagent Charging: Dissolve dimethyl maleate (1.0 equiv) and NBS (1.5 equiv) in anhydrous DCM to achieve a 0.2 M concentration[2].

• Thermal Equilibration (Critical Step): Submerge the reactor in an ice-water bath and allow the mixture to equilibrate to exactly 0 °C for 15 minutes.

• Fluoride Addition: Dropwise, add DMPU/HF (5.0 equiv of HF) over 10 minutes. Causality: Slow addition prevents exothermic spikes that could cause the local temperature to exceed 25 °C, which would trigger carbocation ring-opening and ruin stereoselectivity[1].

• Kinetic Maturation: Stir the reaction at 0 °C for 2 hours, then allow it to naturally warm to room temperature (approx. 20 °C). Stir for an additional 22 hours[2].

• Quenching: Cool the mixture back to 0 °C and carefully quench with ice-cold water, followed by neutralization with saturated aqueous NaHCO₃ until a pH of 7 is reached.

• Extraction & Drying: Extract the aqueous layer with DCM (3x). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure[2].

• System Validation (Self-Check): Analyze the crude mixture via ¹⁹F NMR and ¹H NMR. The threo isomer exhibits a distinct chemical shift and coupling constant compared to the erythro isomer. A d.r. of >95:5 and the absence of a dibromide peak confirm that strict temperature control was successfully maintained throughout the workflow.

References

• [1] O'Hagan, D., et al. "The vicinal difluoro motif: The synthesis and conformation of erythro- and threo- diastereoisomers of 1,2-difluorodiphenylethanes, 2,3-difluorosuccinic acids and their derivatives." Beilstein Journal of Organic Chemistry, 2006. URL:[Link]

• [2] Liang, S., et al. "Bromofluorination of Unsaturated Compounds using DMPU/HF as a Fluorinating Reagent." Journal of Fluorine Chemistry, 2017. URL:[Link]

• [4] Xu, B., Hammond, G. B., et al. "Preparation of Fluorinated Tetrahydropyrans and Piperidines Using a New Nucleophilic Fluorination Reagent DMPU/HF." ResearchGate, 2017. URL:[Link]

• [3] Olah, G. A., et al. "Olah's Reagent Fluorination for Preparing Alkyl Fluorides." ResearchGate. URL:[Link]

Sources

• 1. BJOC - The vicinal difluoro motif: The synthesis and conformation of erythro- and threo- diastereoisomers of 1,2-difluorodiphenylethanes, 2,3-difluorosuccinic acids and their derivatives [beilstein-journals.org]
• 2. Bromofluorination of Unsaturated Compounds using DMPU/HF as a Fluorinating Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Solvent Effects on Dimethyl threo-2-bromo-3-fluorosuccinate Solubility

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for understanding and troubleshooting the solubility of dimethyl threo-2-bromo-3-fluorosuccinate (CAS No. 36875-34-0). Given the limited publicly available experimental data for this specific compound, this document synthesizes foundational principles of physical organic chemistry with practical, field-proven methodologies to empower users to successfully work with this molecule.

Section 1: Understanding the Solubility Profile of Dimethyl threo-2-bromo-3-fluorosuccinate

Before attempting to dissolve any compound, a thorough analysis of its molecular structure provides critical insights into its likely behavior. The principle of "like dissolves like," which refers to the polarity of the materials, is the cornerstone of solubility prediction.[1][2]

Molecular Structure Analysis:

• Core Structure: A four-carbon succinate backbone.

• Functional Groups:

  • Two Methyl Ester Groups (-COOCH₃): These groups are polar and can act as hydrogen bond acceptors with protic solvents.[3][4] However, they lack the ability to donate hydrogen bonds, which will limit solubility in highly-structured hydrogen-bonding solvents like water.[4]

  • Halogens (Bromo- and Fluoro-): The presence of electronegative bromine and fluorine atoms introduces significant polarity into the molecule. These halogens can also participate in specific intermolecular interactions known as halogen bonding, which may enhance solubility in certain halogenated or electron-rich solvents.[5][6]

• Stereochemistry (threo-): The specific spatial arrangement of the bromo and fluoro substituents. While this primarily affects crystal packing and solid-state properties, it can subtly influence how solvent molecules arrange around the solute.[7]

Predicted Solubility Behavior:

Based on its structure, dimethyl threo-2-bromo-3-fluorosuccinate is a moderately polar molecule. Its solubility will be governed by a balance of dipole-dipole interactions, London dispersion forces, and its ability to accept hydrogen bonds.[3]

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Non-Polar	Hexane, Toluene, Carbon Tetrachloride	Low	The molecule's polarity is too high to be effectively solvated by non-polar solvents where dispersion forces dominate.[1]
Polar Aprotic	Acetone, Ethyl Acetate, Tetrahydrofuran (THF), Acetonitrile, Dichloromethane (DCM)	High to Moderate	These solvents have a similar polarity ("like dissolves like") and can engage in favorable dipole-dipole interactions with the solute.[8]
Polar Protic	Water, Methanol, Ethanol	Low to Moderate	While the ester oxygens can accept hydrogen bonds from these solvents, the overall hydrocarbon and halogenated structure disrupts the strong hydrogen-bonding network of the solvent, making dissolution less favorable, especially in water.[3][9][10] Solubility is expected to be higher in short-chain alcohols than in water.

Section 2: Frequently Asked Questions (FAQs)

Q1: I need to run a reaction. Which solvent should I start with?

For most applications, a moderately polar aprotic solvent is the most logical starting point.

• Recommendation: Begin with acetone or ethyl acetate . They offer a good balance of polarity to dissolve the compound without being overly difficult to remove post-reaction.

• Alternative: If a higher boiling point is required, consider dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) , although be aware that their high boiling points can complicate product isolation.

Q2: How do the bromine and fluorine atoms specifically affect solubility?

The halogen atoms increase the molecule's overall polarity and molecular weight. More significantly, they can participate in halogen bonding, a noncovalent interaction where the halogen atom acts as an electrophilic species and interacts with a nucleophile (like a lone pair on an oxygen or nitrogen atom in the solvent).[5] This can lead to enhanced solubility in solvents that are good halogen bond acceptors. The effect may be more pronounced in bromo-substituted compounds compared to their chloro-analogs.

Q3: Is this compound soluble in water?

Solubility in water is expected to be very low. The molecule is relatively large and lacks strong hydrogen bond donating groups.[3][9] While the ester groups can interact with water, this is not enough to overcome the energy required to break the strong hydrogen bonds between water molecules.[3][4]

Q4: Can I predict the solubility more accurately without running experiments?

Yes, theoretical models like Hansen Solubility Parameters (HSP) provide a more quantitative approach.[11] HSP breaks down solubility into three parameters:

• δD: Energy from dispersion forces.

• δP: Energy from polar intermolecular forces.

• δH: Energy from hydrogen bonds.

The principle is that a solute will dissolve in a solvent with similar HSP values.[11][12] While the specific HSP values for dimethyl threo-2-bromo-3-fluorosuccinate are not published, they can be estimated using software. You can then select a solvent, or even a blend of solvents, to match these parameters.[11]

Section 3: Experimental Protocols

Protocol 1: Rapid Qualitative Solubility Assessment

This method provides a quick "soluble" or "insoluble" determination across a range of solvents.

• Preparation: Add approximately 10-20 mg of your compound to a series of clean, dry vials.

• Solvent Addition: To each vial, add 0.5 mL of a different test solvent.

• Mixing: Vigorously vortex or shake each vial for 60 seconds.[13]

• Observation: Visually inspect the vials for any undissolved solid. If the solution is clear, the compound is considered soluble. If it is cloudy or contains solid particles, it is insoluble or sparingly soluble.

• Confirmation (Optional): If a compound appears soluble, add another 0.5 mL of solvent to see if the solution remains clear, confirming it wasn't near its saturation point.

Protocol 2: Quantitative Solubility Determination (Shake-Flask Method)

This is the gold-standard method for accurately measuring thermodynamic solubility.[14]

• Prepare a Supersaturated Suspension: Add an excess amount of the compound to a known volume of the chosen solvent in a sealed, airtight container. The presence of visible, undissolved solid is essential.

• Equilibration: Agitate the suspension at a constant, controlled temperature for an extended period (typically 24-72 hours) to ensure the solution reaches thermodynamic equilibrium.[15]

• Phase Separation: Allow the suspension to settle. Carefully withdraw a sample of the supernatant using a syringe. Immediately filter the sample through a 0.45 µm or smaller syringe filter to remove all undissolved solids. This step is critical to avoid artificially high results.

• Analysis: Accurately dilute the filtered, saturated solution with a suitable solvent. Quantify the concentration of the compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.

• Calculation: Use the measured concentration and the dilution factor to calculate the solubility of the compound in the solvent, typically expressed in mg/mL or mol/L.

Diagram 1: Experimental Workflow for Solubility Determination

Caption: Workflow for quantitative solubility determination.

Section 4: Troubleshooting Guide

Q: My compound won't dissolve, even in a recommended solvent like acetone.

• Is the solution saturated? You may have exceeded the solubility limit. Try adding more solvent.

• Is the compound pure? Impurities can significantly impact solubility.[16] Confirm the purity of your material.

• Can you add energy? Gentle heating or sonication can help overcome the activation energy of dissolution.[15][17] However, be cautious: if the compound dissolves when hot but precipitates upon cooling, you have created a supersaturated solution.[15]

• Is it a kinetic or thermodynamic issue? Some compounds dissolve very slowly. Ensure you have allowed sufficient time for equilibration, especially for quantitative measurements.[16]

• Consider a solvent blend. Sometimes, a mixture of two solvents (one slightly more polar, one slightly less) can be more effective than either solvent alone. This is a common strategy used in optimizing reactions and formulations.[11]

Q: The solution is cloudy or a precipitate has formed over time.

• Supersaturation: The most common cause. The solution was likely prepared at a higher temperature and has since cooled, causing the excess solute to precipitate out.[15] Re-heating should redissolve the compound.

• Compound Instability: The compound may be degrading in the solvent.[18] This is a more serious issue that may require choosing a different solvent or running the experiment under an inert atmosphere. Check for signs of decomposition (e.g., color change).

• Change in pH: If using a buffered or aqueous system, a shift in pH can dramatically alter the solubility of certain compounds.[15] This is less likely for this specific ester unless hydrolysis is occurring.

Q: My solubility measurements are inconsistent between experiments.

• Temperature Control: Solubility is highly temperature-dependent.[15] Ensure your equilibration step is performed in a tightly controlled temperature environment (e.g., a water bath or incubator).

• Equilibration Time: Inadequate time for the system to reach equilibrium is a major source of error.[16] Verify that 24 hours is sufficient; for some systems, 48 or 72 hours may be necessary.

• Filtration Errors: Ineffective filtration can allow fine solid particles into your sample, leading to erroneously high solubility values. Conversely, if the filter adsorbs your compound, it can lead to low values.

• Evaporation: During handling, solvent evaporation can concentrate the sample, leading to inaccurate results.[16] Keep containers sealed and work efficiently.

Diagram 2: Troubleshooting Workflow for Solubility Issues

Caption: A logical approach to diagnosing solubility problems.

References

• University of Calgary. (2023, August 31). Solubility of Organic Compounds.
• LibreTexts Chemistry. (2023, January 22). Properties of Esters.
• University of California, Irvine. Experiment: Solubility of Organic & Inorganic Compounds.
• ResearchGate. (2024, May 28). How to determine the solubility of a substance in an organic solvent?
• Patsnap Synapse. (2025, May 9). Troubleshooting Guide for Common Protein Solubility Issues.
• Avdeef, A., et al. (2024, March 18).
• SpecialChem. (2018, March 29). Hansen Solubility Parameters (HSP)
• Clark, J. an introduction to esters. Chemguide.
• University of Toronto.
• Cengage Learning. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
• Lean.Think. (2021, March 4). Polarity and Solubility of Organic Molecules. YouTube.
• Wikipedia. Hansen solubility parameter.
• Czaikoski, A., et al. (2019, July 1). Hansen Solubility Parameters: A Tool for Solvent Selection for Organosolv Delignification. Journal of the Brazilian Chemical Society.
• LibreTexts Chemistry. (2022, April 2). 6.3: Hydrogen Bonding Interactions and Solubility.
• Cayman Chemical. Solubility Factors When Choosing a Solvent.
• LibreTexts Chemistry. (2020, May 5). 3.7: Polarity.
• Khoretonenko, M. (2021, July 21). Lab #20 - Polarity and solubility of organic compounds. YouTube.
• ResearchGate. Calculated Hansen Solubility Parameters for Some Common Solvents and...
• Royal Society of Chemistry. Exploring the halogen bond specific solvent effects in halogenated solvent systems by ESR probe. New Journal of Chemistry.
• BenchChem. Troubleshooting paracetamol solubility issues in aqueous solutions.
• Al-Hamidi, H. (2025, April 5). The relationship of hydrogen bond formation with solubility increment of poorly soluble drugs.
• Jouyban, A. (2024, May 14).
• Open Oregon Educational Resources. 5.2 How Hydrogen-bonding Influences Properties – Introductory Organic Chemistry.
• ResearchGate. (2016).
• ResearchGate. (2016). Measurement and correlation for the solubility of dimethyl succinylsuccinate in (methanol + water)
• LookChem.
• Hansen Solubility. HSP for Beginners.
• ChemRxiv. (2025, January 15).
• Dissolution Technologies. (2022, November 1). Dissolution Method Troubleshooting: An Industry Perspective.
• ResearchGate.
• The Journal of Physical Chemistry Letters. (2023, February 1).
• The Vespiary. Solvents and Solvent Effects in Organic Chemistry.
• ICCVAM. (2003, September 24). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay.
• SpringerLink. (2024, April 10).
• Quora. (2018, February 7). What are the errors that can occur in determining the solubility of a substance?
• Beilstein Journals. (2006, October 2).
• Sigma-Aldrich. Solvent Miscibility Table.
• AOSEN. Dimethyl Succinate solubility Manufacturers and Suppliers.
• ResearchGate. (2023, July 28). Solvation Effects in Organic Chemistry: A Short Historical Overview.
• PubMed. (2024, April 10).
• Amadis Chemical.
• Sigma-Aldrich. Solvent Miscibility Table.
• PubMed. (2013, July 5). Synthesis and properties of BF2-3,3'-dimethyldiarylazadipyrromethene near-infrared fluorophores.
• Google Patents. (2014). WO2014071545A1 - Preparation method for 2-bromo-3-fluorobenzoic acid.

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Reference Data & Comparative Studies

Comparative reactivity of dimethyl threo-2-bromo-3-fluorosuccinate and chloro analogs

An In-Depth Comparative Guide to the Reactivity of Dimethyl threo-2-Bromo-3-Fluorosuccinate and its Chloro Analog

For researchers, scientists, and drug development professionals, a nuanced understanding of the reactivity of halogenated building blocks is paramount for the rational design of synthetic pathways. This guide provides a detailed comparative analysis of the reactivity of dimethyl threo-2-bromo-3-fluorosuccinate and its corresponding chloro analog, dimethyl threo-2-chloro-3-fluorosuccinate. The comparison focuses on their anticipated performance in nucleophilic substitution and elimination reactions, grounded in fundamental principles of physical organic chemistry and supported by proposed experimental protocols for validation.

Introduction to Halogenated Succinates

Dimethyl 2,3-dihalosuccinates are versatile C4 building blocks in organic synthesis. The presence of two ester functionalities and two vicinal carbon-halogen bonds allows for a wide range of chemical transformations. The specific stereochemistry and the nature of the halogen atoms significantly influence the molecule's reactivity, dictating the feasibility of various synthetic routes and the stereochemical outcome of the products. In this context, comparing the bromo-fluoro and chloro-fluoro analogs provides valuable insights into the interplay of leaving group ability and inductive effects.

Molecular Structures and Physicochemical Properties

The key difference between the two molecules lies in the halogen at the C-2 position. This seemingly minor change has significant implications for the molecule's reactivity.

Property	Dimethyl threo-2-bromo-3-fluorosuccinate	Dimethyl threo-2-chloro-3-fluorosuccinate
CAS Number	36875-34-0[1][2]	N/A
Molecular Formula	C6H8BrFO4[2]	C6H8ClFO4
Molecular Weight	243.03 g/mol [2]	198.58 g/mol
Boiling Point	233.1°C at 760 mmHg[2]	Estimated to be lower than the bromo analog
Density	1.333 g/cm³[2]	Estimated to be lower than the bromo analog

Theoretical Framework: Key Factors Influencing Reactivity

The reactivity of these succinate derivatives in nucleophilic substitution and elimination reactions is primarily governed by three factors: the nature of the leaving group, the inductive effects of the halogen substituents, and the steric environment around the reactive centers.

• Leaving Group Ability : In nucleophilic substitution reactions, the rate is often dependent on the ability of the leaving group to depart. The stability of the resulting halide anion is a good indicator of its leaving group ability. For halogens, the leaving group ability increases down the group: I > Br > Cl > F.[3] This is because larger halides are more polarizable and their negative charge is distributed over a larger volume, leading to a more stable anion. Therefore, the C-Br bond is expected to be more readily cleaved than the C-Cl bond in a substitution reaction.

• Inductive Effects : Both fluorine and the halogen at C-2 (bromine or chlorine) are electronegative atoms that exert a strong electron-withdrawing inductive effect (-I effect). This effect polarizes the C-X and C-F bonds, making the carbon atoms electrophilic and susceptible to nucleophilic attack. Fluorine is the most electronegative element, so its primary influence will be to increase the electrophilicity of the C-3 carbon.

• Stereochemistry : The threo configuration of the substituents means that in a Newman projection, the hydrogen atoms on C-2 and C-3 are on opposite sides, while the halogen and the ester group are eclipsed. This specific spatial arrangement is crucial for certain reaction pathways, particularly for E2 elimination, which requires an anti-periplanar arrangement of the departing proton and leaving group.

Comparative Reactivity Analysis: SN2 vs. E2 Pathways

Based on the principles outlined above, we can predict the relative reactivity of the bromo and chloro analogs.

Nucleophilic Substitution (SN2)

The SN2 (Substitution Nucleophilic Bimolecular) reaction is a concerted process where a nucleophile attacks the electrophilic carbon from the backside, leading to the displacement of the leaving group and an inversion of stereochemistry at the reaction center.[4][5][6]

Given that bromide is a better leaving group than chloride, dimethyl threo-2-bromo-3-fluorosuccinate is expected to be significantly more reactive than its chloro analog in SN2 reactions .[3] The reaction rate is directly influenced by the energy of the transition state, which is lowered by a more stable leaving group.[3]

Caption: The concerted mechanism of an SN2 reaction.

Elimination (E2)

The E2 (Elimination Bimolecular) reaction is also a one-step process where a base removes a proton from a carbon adjacent to the one bearing the leaving group, leading to the formation of a double bond. This reaction has a strong stereochemical preference for an anti-periplanar arrangement between the proton being removed and the leaving group.

In the case of the threo diastereomers, the molecule can adopt a conformation where the hydrogen at C-3 and the halogen at C-2 are anti-periplanar. This would lead to the formation of dimethyl fluoromaleate (the Z-alkene). Conversely, removal of the proton at C-2 and the fluorine at C-3 is less likely due to the poor leaving group ability of fluoride.

Similar to the SN2 reaction, the rate of the E2 reaction is dependent on the leaving group. Therefore, the bromo-analog is also expected to undergo E2 elimination faster than the chloro-analog when treated with a strong, non-nucleophilic base.

Caption: The concerted E2 elimination mechanism.

Proposed Experimental Protocol for Comparative Rate Analysis

To empirically validate these theoretical predictions, a comparative kinetic study is essential. The Finkelstein reaction, which involves the substitution of a halide with iodide in acetone, is a classic and effective method for this purpose.[4][5] The precipitation of sodium bromide or sodium chloride from the acetone solution provides a simple visual cue for the reaction's progress.

Objective

To determine the relative rates of reaction of dimethyl threo-2-bromo-3-fluorosuccinate and dimethyl threo-2-chloro-3-fluorosuccinate with sodium iodide in acetone.

Materials

• Dimethyl threo-2-bromo-3-fluorosuccinate

• Dimethyl threo-2-chloro-3-fluorosuccinate

• Sodium iodide (NaI), anhydrous

• Acetone, anhydrous

• Reaction vials or test tubes

• Constant temperature bath

• Stopwatches

• Analytical equipment (GC-MS or HPLC)

Experimental Workflow

Caption: Experimental workflow for comparing reactivity.

Detailed Procedure

• Preparation : Prepare 0.1 M solutions of both dimethyl threo-2-bromo-3-fluorosuccinate and dimethyl threo-2-chloro-3-fluorosuccinate in anhydrous acetone. Prepare a 0.2 M solution of sodium iodide in anhydrous acetone.

• Reaction Setup : In separate, labeled reaction vials, add 5.0 mL of the sodium iodide solution. Place the vials in a constant temperature bath set to 25°C and allow them to equilibrate.

• Initiation : To initiate the reactions, add 5.0 mL of the respective succinate solution to each vial containing the NaI solution. Start a stopwatch immediately for each reaction.

• Monitoring and Sampling : Observe the vials for the formation of a precipitate (NaBr or NaCl). At predetermined time intervals (e.g., 0, 2, 5, 10, 20, 30 minutes), withdraw a 0.5 mL aliquot from each reaction mixture.

• Quenching : Immediately quench the reaction in each aliquot by adding it to a vial containing 5 mL of cold deionized water and 1 mL of a suitable organic solvent (e.g., diethyl ether) for extraction.

• Analysis : Analyze the organic layer of each quenched sample by Gas Chromatography (GC) or HPLC to determine the concentration of the remaining starting material.

Data Analysis and Expected Outcome

By plotting the concentration of the succinate starting material against time, the initial rate of each reaction can be determined from the slope of the curve at t=0. The relative reactivity can then be expressed as the ratio of the rate constants (k_bromo / k_chloro).

Hypothetical Comparative Reactivity Data

Substrate	Nucleophile	Conditions	Expected Relative Rate (k_X / k_Cl)
Dimethyl threo-2-chloro-3-fluorosuccinate	NaI	Acetone, 25°C	1
Dimethyl threo-2-bromo-3-fluorosuccinate	NaI	Acetone, 25°C	> 10 (Estimated)

It is anticipated that the rate constant for the bromo-analog will be at least an order of magnitude greater than that of the chloro-analog under these conditions, reflecting the superior leaving group ability of bromide.

Conclusion and Future Directions

This guide provides a comprehensive comparison of the expected reactivity of dimethyl threo-2-bromo-3-fluorosuccinate and its chloro analog. Based on fundamental principles of organic chemistry, the bromo-derivative is predicted to be the more reactive substrate for both SN2 and E2 reactions due to the enhanced leaving group ability of the bromide ion.

The provided experimental protocol offers a robust framework for researchers to validate these predictions and quantify the reactivity difference. Such empirical data is invaluable for selecting the appropriate starting materials and optimizing reaction conditions in complex synthetic campaigns.

Future studies could expand on this work by:

• Investigating a wider range of nucleophiles and bases to explore the competition between substitution and elimination.

• Studying the effect of solvent polarity on the reaction rates.

• Performing a similar comparative analysis on the corresponding erythro diastereomers to elucidate the role of stereochemistry in these reactions.

By systematically exploring these parameters, the scientific community can build a more complete understanding of the reactivity of these versatile synthetic intermediates, paving the way for their more effective use in the development of novel chemical entities.

References

• Benchchem. A Comparative Guide to the Reactivity of 1-Chloro-2,2,4-trimethylpentane and Other Primary Alkyl Halides.
• WebAssign. Lab 5 - SN2 Reactions of Alkyl Halides.
• MSU chemistry. Alkyl Halide Reactivity.
• Chemistry Steps. Reactivity of Alkyl Halides in SN2 Reactions.
• Tony St John via YouTube. Chem 251 - Reactivities of Alkyl Halides Lab.
• Amadis Chemical.
• LookChem.

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• 6. Reactivity of Alkyl Halides in SN2 Reactions - Chemistry Steps [chemistrysteps.com]

Advanced Analytical Comparison Guide: Mass Spectrometry Profiling of Dimethyl threo-2-bromo-3-fluorosuccinate

Executive Summary

Halogenated succinates, such as threo-2-bromo-3-fluorosuccinate esters, serve as highly functionalized building blocks in the synthesis of specialized antifungal agents and advanced pharmaceutical intermediates [1]. However, their structural elucidation presents a significant analytical challenge. The presence of multiple labile functional groups—specifically the weak carbon-bromine bond and the dual methyl ester moieties—makes their fragmentation highly dependent on the ionization energy applied.

This guide objectively compares the performance of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) versus Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) for the characterization of dimethyl threo-2-bromo-3-fluorosuccinate. By detailing the mechanistic causality behind each platform's fragmentation patterns, this guide provides drug development professionals with the insights needed to select the optimal analytical workflow.

Platform Performance & Mechanistic Causality

When analyzing dimethyl threo-2-bromo-3-fluorosuccinate (Exact Monoisotopic Mass: 241.96 Da for 79 Br; 243.96 Da for 81 Br), the choice of ionization platform dictates the observable fragmentation pathways.

The GC-EI-MS Platform (Hard Ionization)

Under standard 70 eV electron bombardment, the molecule forms a highly unstable radical cation [M]+∙ at m/z 242/244. Because the energy transferred vastly exceeds the bond dissociation energies of the molecule, the intact molecular ion is typically weak or entirely absent. Instead, the platform excels at generating structural fingerprints through radical-driven cleavages:

• Alpha-Cleavage: The radical cation rapidly expels a methoxy radical ( ∙ OCH 3​ , -31 Da) to form a stable, even-electron acylium ion at m/z 211/213 .

• Homolytic Cleavage: The relatively weak C-Br bond breaks, resulting in the loss of a bromine radical ( ∙ Br, -79/-81 Da) to yield a fragment at m/z 163 .

The LC-ESI-MS/MS Platform (Soft Ionization)

Electrospray ionization gently protonates the molecule to form an intact [M+H]+ precursor at m/z 243/245 . Structural information is then extracted via Collision-Induced Dissociation (CID).

• 1,5-Proton Transfer: Unlike EI, ESI-CID of diesters does not proceed via radical loss. Instead, the flexible succinate backbone allows one ester group to fold over the other. This spatial proximity facilitates a rate-determining 1,5-proton transfer, leading to the neutral loss of intact methanol (CH 3​ OH, -32 Da) [2].

• Sequential CID: The resulting fragment at m/z 211/213 undergoes further high-energy collision to expel neutral hydrogen bromide (HBr, -80/-82 Da), yielding a secondary product ion at m/z 131 .

The Mechanistic Convergence: Both platforms produce a dominant fragment at m/z 211/213, but through entirely different physical mechanisms (loss of a 31 Da radical in EI vs. loss of a 32 Da neutral molecule from a protonated precursor in ESI). Understanding this causality is critical for accurate spectral interpretation.

Quantitative Data Comparison

The following table summarizes the performance and primary fragment ions generated by both analytical platforms.

Analytical Platform	Precursor Ion	Major Fragment (m/z)	Neutral / Radical Loss	Mechanistic Rationale	Bromine Isotope Doublet?
GC-EI-MS	m/z 242 / 244 ( [M]+∙ )	211 / 213	-31 Da ( ∙ OCH 3​ )	Radical alpha-cleavage of ester	Yes (1:1 ratio)
GC-EI-MS	m/z 242 / 244 ( [M]+∙ )	163	-79 / -81 Da ( ∙ Br)	Homolytic cleavage of C-Br bond	No (Singlet)
LC-ESI-MS/MS	m/z 243 / 245 ( [M+H]+ )	211 / 213	-32 Da (CH 3​ OH)	1,5-proton transfer (Even-electron)	Yes (1:1 ratio)
LC-ESI-MS/MS	m/z 211 / 213 (Product)	131	-80 / -82 Da (HBr)	High-energy CID of product ion	No (Singlet)

Visual Pathway Diagram

Figure 1: EI vs. ESI fragmentation pathways for dimethyl threo-2-bromo-3-fluorosuccinate.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following methodologies are designed as self-validating systems. By relying on intrinsic isotopic ratios and energy-dependent responses, analysts can mathematically prove their structural assignments.

Protocol A: GC-EI-MS Structural Profiling

Because dimethyl threo-2-bromo-3-fluorosuccinate is already a volatile methyl ester, chemical derivatization is unnecessary, reducing sample preparation artifacts.

• Sample Preparation: Dissolve the analyte in MS-grade hexane or ethyl acetate to a final concentration of 10 µg/mL.

• Chromatographic Separation: Inject 1 µL (split ratio 10:1) onto a non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane, 30m x 0.25mm x 0.25µm). Program the oven from 60°C (hold 1 min) to 250°C at 15°C/min.

• Self-Validating Isotopic Check: Acquire data in full scan mode (m/z 50–300) at 70 eV. To validate the retention of the bromine atom in any given fragment, analyze the mass spectrum for the characteristic 1:1 isotopic doublet separated by 2 m/z units.

  • Validation: If the doublet is present at m/z 211/213, the fragment definitively retains the bromine atom. If a singlet peak appears at m/z 163, it mathematically validates the homolytic loss of the bromine radical.

Protocol B: LC-ESI-MS/MS Sequential CID Profiling

• Sample Preparation: Dilute the analyte to 1 µg/mL in 50:50 Acetonitrile:Water containing 0.1% Formic Acid. Crucial: Avoid Trifluoroacetic Acid (TFA), as it causes severe ion suppression in positive ESI mode.

• Ionization & Precursor Isolation: Introduce the sample via direct infusion or short LC gradient. Operate the ESI source in positive mode. Isolate the 79 Br precursor [M+H]+ at m/z 243.0 in the first quadrupole (Q1).

• Self-Validating Energy Ramping: To prove causality between the precursor and product ions, ramp the Collision Energy (CE) in the collision cell (Q2) from 10 eV to 40 eV in 10 eV increments using Argon as the collision gas.

  • Validation: A valid precursor-product relationship is confirmed only if the depletion of m/z 243 inversely correlates with the appearance of m/z 211 at low CE (~15 eV), followed by the subsequent depletion of m/z 211 and appearance of m/z 131 at high CE (~30 eV). This proves the sequential loss of methanol followed by HBr.

References

• Gershon, H., & Shanks, L. (1977). Antifungal properties of 2-bromo-3-fluorosuccinic acid esters and related compounds. Journal of Medicinal Chemistry, 20(4), 606-609. [Link]

• Isbell, J. J., & Brodbelt, J. S. (1996). Effects of functional group interactions on the gas-phase methylation and dissociation of acids and esters. Journal of the American Society for Mass Spectrometry, 7(6), 565-572. [Link]

Comparing fluorinating agents to dimethyl threo-2-bromo-3-fluorosuccinate

Strategic Fluorination in Drug Development: Late-Stage Fluorinating Agents vs. Dimethyl threo-2-bromo-3-fluorosuccinate

Introduction: The Fluorination Challenge

The strategic incorporation of fluorine into aliphatic frameworks is a cornerstone of modern drug discovery, utilized to modulate pKa, lipophilicity, and metabolic stability. When synthesizing fluorinated succinates—critical motifs in succinate dehydrogenase inhibitors (SDHIs) and fluorinated amino acids like 3-fluoro-5-aminolevulinic acid[1]—chemists face a fundamental strategic divergence. Should the C-F bond be formed late in the synthesis using aggressive fluorinating agents, or should the target be constructed bottom-up using a pre-fluorinated building block like dimethyl threo-2-bromo-3-fluorosuccinate [2]?

This guide objectively compares these two paradigms, detailing the mechanistic causality, experimental performance, and practical protocols for each approach to assist researchers in optimizing their synthetic routes.

Paradigm 1: Late-Stage Fluorination (LSF) with Fluorinating Agents

Late-stage fluorination relies on reagents like Diethylaminosulfur trifluoride (DAST), Deoxo-Fluor, or electrophilic sources like Selectfluor to introduce fluorine onto an existing scaffold.

Mechanistic Causality: When DAST is used to convert a malate ester to a fluorosuccinate, the hydroxyl group attacks the sulfur, forming an alkoxyaminosulfurane intermediate. The displaced fluoride ion then ideally attacks the C2 carbon via an SN2 mechanism, resulting in an inversion of configuration. However, the highly electron-withdrawing nature of the adjacent ester groups increases the acidity of the neighboring protons. Consequently, the basic fluoride ion frequently triggers an E2 elimination rather than an SN2 substitution, yielding thermodynamically stable but undesired fumarate or maleate byproducts.

Performance Profile: While LSF offers the flexibility to functionalize complex, pre-assembled scaffolds, it is historically plagued by moderate yields (often 40–60%), strict cryogenic requirements (-78 °C), and the inherent explosive hazards associated with dialkylaminosulfur trifluorides at elevated temperatures.

Paradigm 2: The Synthon Approach – Dimethyl threo-2-bromo-3-fluorosuccinate

Instead of battling the chemoselectivity issues of LSF, the synthon approach utilizes a pre-fluorinated building block. Dimethyl threo-2-bromo-3-fluorosuccinate (CAS 36875-34-0) is a commercially available, stereodefined dielectrophile[2].

Mechanistic Causality: This molecule contains two vicinal halogens (fluorine and bromine). Because the C-Br bond is significantly weaker and bromide is a vastly superior leaving group compared to fluoride, the molecule presents an orthogonal reactive handle. When exposed to nucleophiles (such as amines, azides, or thiolates), the nucleophile exclusively displaces the bromide via SN2[1]. This guarantees complete inversion at the C2 position while leaving the C3 C-F stereocenter perfectly intact.

Performance Profile: This approach entirely circumvents the E2 elimination pathways that plague DAST fluorinations. It provides exceptional diastereomeric excess (>98% d.e.), operates safely at ambient or mildly elevated temperatures, and is highly scalable for industrial pharmaceutical production.

Comparative Performance Data

Metric	DAST (Nucleophilic LSF)	Selectfluor (Electrophilic LSF)	Dimethyl threo-2-bromo-3-fluorosuccinate
Primary Mechanism	Deoxofluorination (SN2)	Enolate Fluorination (Electrophilic)	Nucleophilic Substitution (SN2 at C-Br)
Target Yield	40–60%	30–50%	>85%
Diastereocontrol	Moderate (Inversion + Epimerization)	Poor (Mixture of diastereomers)	Excellent (>98% d.e., pure inversion)
Major Side Reactions	E2 Elimination (Fumarates)	Over-fluorination, Aldol condensations	Minimal (Trace hydrolysis if wet)
Scalability & Safety	Poor (Explosive hazard >90 °C)	Good (Safe, but expensive)	Excellent (Stable, non-explosive)

Validated Experimental Protocols

Protocol A: Nucleophilic Fluorination using DAST (LSF Approach)

• Preparation: Flame-dry a Schlenk flask under argon. Dissolve the malate ester precursor (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M).

• Cryogenic Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Causality: Cryogenic temperatures are mandatory to suppress the activation energy required for the competing E2 elimination pathway.

• Reagent Addition: Add DAST (1.2 eq) dropwise over 15 minutes. Stir for 1 hour at -78 °C, then slowly warm to 0 °C.

• Quenching (Self-Validating Check): Quench the reaction by adding saturated aqueous NaHCO3 dropwise until gas evolution (CO2) ceases. Note: Vigorous bubbling confirms the neutralization of HF and unreacted DAST.

• Purification: Extract with DCM, dry over Na2SO4, and purify via silica gel chromatography to separate the fluorosuccinate from non-polar fumarate byproducts.

Protocol B: Stereospecific Substitution of Dimethyl threo-2-bromo-3-fluorosuccinate

• Preparation: Dissolve dimethyl threo-2-bromo-3-fluorosuccinate (1.0 eq)[2] in anhydrous N,N-dimethylformamide (DMF, 0.2 M) at room temperature.

• Nucleophile Addition: Add the desired amine or azide nucleophile (1.1 eq) and a mild base (e.g., K2CO3, 1.5 eq) to scavenge the generated HBr.

• Reaction Progression: Stir the mixture at 25–40 °C for 4–6 hours. Causality: The superior leaving group ability of bromide allows the SN2 displacement to proceed under mild conditions, preventing epimerization of the alpha-fluoro ester.

• Workup (Self-Validating Check): Dilute the mixture with water and extract with ethyl acetate. Wash the organic layer with brine (3x) to completely remove DMF. A clean phase separation indicates successful removal of the polar solvent.

• Isolation: Concentrate in vacuo. The resulting product typically requires minimal purification due to the absence of elimination byproducts, yielding the erythro-fluoro-substituted derivative with >85% yield[1].

Visualizations

Fig 1: Mechanistic divergence between LSF (E2 risks) and the Synthon approach (clean SN2).

Fig 2: Experimental workflow comparing cryogenic LSF protocols to mild synthon substitutions.

References

• Synthesis, absolute configuration, and circular dichroism of the enantiomers of fluorosuccinic acid. Journal of the Chemical Society, Perkin Transactions 1.[Link]

• [1] Synthetic Efforts toward the Synthesis of a Fluorinated Analog of 5-Aminolevulinic Acid: Practical Synthesis of Racemic and Enantiomerically Defined 3-Fluoro-5-aminolevulinic Acid. PMC (National Institutes of Health).[Link]

• [2] Dimethyl Threo-2-bromo-3-fluorosuccinate CAS NO.36875-34-0. LookChem.[Link]

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• 1. Synthetic Efforts toward the Synthesis of a Fluorinated Analog of 5-Aminolevulinic Acid: Practical Synthesis of Racemic and Enantiomerically Defined 3-Fluoro-5-aminolevulinic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dimethyl Threo-2-bromo-3-fluorosuccinate price,buy Formaldehyde,Formaldehyde supplier-Career Henan Chemical Co [lookchem.com]

Spectroscopic Comparison of threo and erythro Dimethyl 2-bromo-3-fluorosuccinate: A Guide for Researchers

In the realm of pharmaceutical development and stereoselective synthesis, the precise characterization of diastereomers is of paramount importance. The spatial arrangement of atoms in these non-mirror image stereoisomers can drastically alter their biological activity and physical properties. This guide provides a comprehensive spectroscopic comparison of the threo and erythro diastereomers of dimethyl 2-bromo-3-fluorosuccinate, offering researchers, scientists, and drug development professionals a detailed analysis supported by experimental data and established principles. Our objective is to elucidate the subtle yet critical differences in their spectroscopic signatures, thereby enabling unambiguous identification and characterization.

The differentiation of diastereomers like the threo and erythro forms of dimethyl 2-bromo-3-fluorosuccinate hinges on the distinct spatial relationships between their constituent atoms, which in turn influences their electronic environments and vibrational modes. These differences manifest in their respective NMR, IR, and mass spectra. This guide will delve into the theoretical underpinnings and practical applications of these techniques for diastereomeric differentiation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Stereochemistry

NMR spectroscopy stands as the most powerful tool for elucidating the three-dimensional structure of organic molecules. For diastereomers, key parameters such as chemical shifts (δ) and spin-spin coupling constants (J) provide invaluable information about the relative configuration of stereocenters.

¹H NMR Spectroscopy: The Power of Vicinal Coupling

The most telling differences between the threo and erythro isomers in ¹H NMR are often found in the vicinal coupling constants (³JHH) between the protons on the C2 and C3 carbons. This is a direct consequence of the Karplus relationship, which correlates the magnitude of the coupling constant to the dihedral angle between the coupled protons.

Due to the different spatial arrangements of the substituents in the staggered conformations of the two diastereomers, the time-averaged dihedral angles between the C2-H and C3-H protons differ significantly. Generally, in acyclic systems, the coupling constant between vicinal protons is smaller for the erythro isomer compared to the threo isomer.[1][2]

Expected ¹H NMR Spectral Data:

Parameter	erythro Isomer	threo Isomer	Rationale
³J(H2-H3)	Smaller value (e.g., ~2-4 Hz)	Larger value (e.g., ~6-8 Hz)	The preferred staggered conformations lead to a smaller average dihedral angle between H2 and H3 in the threo isomer (more gauche interactions) and a larger angle in the erythro isomer (more anti interactions).[2][3]
δ(H2)	Varies	Varies	The chemical shifts of H2 and H3 are influenced by the electronegativity of the adjacent bromine and fluorine atoms, as well as by through-space interactions with other substituents.
δ(H3)	Varies	Varies	Subtle differences in the chemical shifts of H2 and H3 between the two isomers are expected due to the different anisotropic effects of the substituents in their respective preferred conformations.
δ(OCH₃)	Two distinct singlets	Two distinct singlets	The two methoxy groups are diastereotopic and will appear as separate signals.

¹⁹F NMR Spectroscopy: A Sensitive Probe of the Fluorine Environment

Fluorine-19 is a highly sensitive nucleus for NMR spectroscopy, with a wide chemical shift range that is exquisitely sensitive to the local electronic environment.[4][5][6] This makes ¹⁹F NMR an excellent tool for distinguishing between the threo and erythro isomers of dimethyl 2-bromo-3-fluorosuccinate.

The key differentiator in the ¹⁹F NMR spectra will be the vicinal coupling constant between the fluorine atom at C3 and the proton at C2 (³J(F-H2)). Similar to proton-proton coupling, this value is dependent on the dihedral angle.

Expected ¹⁹F NMR Spectral Data:

Parameter	erythro Isomer	threo Isomer	Rationale
³J(F-H2)	Varies	Varies	The magnitude of the vicinal fluorine-proton coupling constant will differ between the two isomers due to their distinct conformational preferences, providing a clear diagnostic tool.[7]
δ(F)	Distinct chemical shift	Distinct chemical shift	The fluorine chemical shift will be different for each isomer due to the varying through-space interactions with the bromine atom and the ester groups.[8]

¹³C NMR Spectroscopy: Subtle but Significant Differences

While the differences in ¹³C NMR spectra between diastereomers can be less pronounced than in ¹H or ¹⁹F NMR, they can still provide confirmatory evidence.[9] The chemical shifts of the chiral carbons (C2 and C3) are most likely to be affected by the change in stereochemistry.

Expected ¹³C NMR Spectral Data:

Parameter	erythro Isomer	threo Isomer	Rationale
δ(C2)	Distinct chemical shift	Distinct chemical shift	The different spatial arrangement of the bulky bromine and the electronegative fluorine will lead to slight variations in the electronic shielding of C2.
δ(C3)	Distinct chemical shift	Distinct chemical shift	Similarly, the chemical shift of C3 will be influenced by the relative positions of the substituents.
δ(C=O)	Two distinct signals	Two distinct signals	The carbonyl carbons of the two ester groups are diastereotopic.
δ(OCH₃)	Two distinct signals	Two distinct signals	The methoxy carbons are also diastereotopic.

Infrared (IR) Spectroscopy: A Vibrational Fingerprint

Infrared spectroscopy probes the vibrational frequencies of molecules. While enantiomers have identical IR spectra, diastereomers, being different compounds, will exhibit unique IR spectra.[10][11] The differences are often found in the "fingerprint region" (below 1500 cm⁻¹), which contains complex vibrations sensitive to the overall molecular geometry.

Expected IR Spectral Differences:

Vibrational Mode	erythro Isomer	threo Isomer	Rationale
C-Br Stretch	Distinct frequency	Distinct frequency	The exact position of the C-Br stretching vibration can be influenced by the molecular conformation.
C-F Stretch	Distinct frequency	Distinct frequency	Similar to the C-Br stretch, the C-F stretching frequency will be sensitive to the stereochemistry.
Fingerprint Region	Unique pattern of absorptions	Unique pattern of absorptions	The combination of bending and stretching vibrations in this region provides a characteristic fingerprint for each diastereomer.[12][13][14]

Mass Spectrometry (MS): Fragmentation Patterns as a Clue

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments. While diastereomers have the same molecular weight, their fragmentation patterns upon ionization can differ.[15] This is because the stability of the fragment ions can be influenced by the stereochemistry of the precursor molecule.

Expected Mass Spectrometry Fragmentation:

The mass spectra of both isomers are expected to show a molecular ion peak (M⁺). Due to the presence of bromine, a characteristic M+2 peak of nearly equal intensity to the M⁺ peak will be observed, arising from the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.[16][17]

Key fragmentation pathways for dimethyl 2-bromo-3-fluorosuccinate would likely involve:

• Loss of a bromine radical (•Br): This is a common fragmentation pathway for bromoalkanes.[16]

• Loss of a methoxy radical (•OCH₃):

• Loss of a carbomethoxy group (•COOCH₃):

• Cleavage of the C2-C3 bond:

The relative abundances of the fragment ions may differ between the threo and erythro isomers due to stereochemical influences on the stability of the resulting carbocations or radical cations.

Experimental Protocols

To ensure the acquisition of high-quality, reproducible spectroscopic data, the following standardized protocols are recommended.

Sample Preparation

• Synthesis: The threo and erythro diastereomers of dimethyl 2-bromo-3-fluorosuccinate can be synthesized via established literature procedures, for example, through the bromination of dimethyl fluorosuccinate.[7][18][19][20]

• Purification: It is crucial to purify the individual diastereomers to >95% purity, as determined by a preliminary analytical technique such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).[21]

• NMR Sample Preparation: Dissolve approximately 10-20 mg of the purified diastereomer in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• IR Sample Preparation: For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). For solid samples, a KBr pellet or a Nujol mull can be prepared.[22]

• MS Sample Preparation: For GC-MS, dissolve a small amount of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate). For direct infusion, prepare a dilute solution in a suitable solvent such as methanol or acetonitrile.[22]

Spectroscopic Analysis Workflow

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